Cas no 383895-04-3 (3-amino-N-(3-methoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide)

• Product Name: 3-amino-N-(3-methoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
• CAS No: 383895-04-3
• MF: C₂₃H₂₁N₃O₂S₂
• MW: 435.561742544174
• CID: 6571801
• Update Time: 2025-10-30

3-amino-N-(3-methoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(3-methoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide
• 3-amino-N-(3-methoxyphenyl)-4-(thiophen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• Thieno[2,3-b]quinoline-2-carboxamide, 3-amino-5,6,7,8-tetrahydro-N-(3-methoxyphenyl)-4-(2-thienyl)-

• Inchi： 1S/C23H21N3O2S2/c1-28-14-7-4-6-13(12-14)25-22(27)21-20(24)19-18(17-10-5-11-29-17)15-8-2-3-9-16(15)26-23(19)30-21/h4-7,10-12H,2-3,8-9,24H2,1H3,(H,25,27)
• InChI Key： ZVKDPNZMTLQRQI-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(C2SC=CC=2)=C2C(N)=C(C(NC3=CC=CC(OC)=C3)=O)SC=12

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 624.9±55.0 °C(Predicted)
• pka: 11.22±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-amino-N-(3-methoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide

Introduction to 3-amino-N-(3-methoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide (CAS No. 383895-04-3) in Modern Pharmaceutical Research

3-amino-N-(3-methoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide, identified by its CAS number 383895-04-3, represents a structurally sophisticated compound that has garnered significant attention in the realm of pharmaceutical chemistry and medicinal biology. This molecule belongs to the quinoline scaffold, a heterocyclic structure widely recognized for its pharmacological versatility and biological activity. The presence of multiple functional groups, including an amino group at the 3-position, a methoxy-substituted phenyl ring at the N-position, and a thiophene moiety at the 4-position, contributes to its unique chemical properties and potential therapeutic applications.

The quinoline core is a well-documented pharmacophore in drug discovery, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer activities. The specific arrangement of substituents in 3-amino-N-(3-methoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide enhances its interactions with biological targets, making it a promising candidate for further investigation. The methoxy group on the phenyl ring introduces hydrophobicity and electronic modulation, while the thiophene ring contributes to π-stacking interactions and influences the compound's solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with unprecedented accuracy. Studies suggest that 3-amino-N-(3-methoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide may interact with specific protein targets involved in cancer progression and inflammation. The amino group at the 3-position is particularly noteworthy, as it can form hydrogen bonds with polar residues in protein active sites, enhancing binding stability.

In vitro experiments have demonstrated promising results regarding the biological activity of this compound. Initial screenings have highlighted its potential as an inhibitor of kinases and other enzymes implicated in tumor growth. The thiophene ring's role in modulating electronic properties has been particularly intriguing for researchers exploring electron-rich heterocycles in drug design. Furthermore, the methoxy-substituted phenyl ring may contribute to metabolic stability by preventing rapid degradation by cytochrome P450 enzymes.

The synthesis of 3-amino-N-(3-methoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the complex quinoline-thieno scaffold efficiently. The optimization of these synthetic routes has been crucial for large-scale production and subsequent preclinical studies.

Preclinical data on CAS No. 383895-04-3 indicate that this compound exhibits moderate solubility in aqueous buffers but improved solubility in organic solvents like dimethyl sulfoxide (DMSO). This profile suggests potential for formulation development in oral or injectable formulations. Pharmacokinetic studies are ongoing to evaluate absorption, distribution, metabolism, excretion (ADME) properties comprehensively. These studies are essential for understanding how the compound behaves within the body and identifying any potential toxicities or side effects before human trials.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel bioactive molecules like 3-amino-N-(3-methoxyphenyl)-4-(thiophen-2-yl)-5H,6H,7H,8H-thieno2,3-bquinoline-2-carboxamide. Predictive models have been trained on vast datasets of known drug-like compounds to identify structural features associated with biological activity. These models have suggested that modifications around the quinoline core could enhance potency against target enzymes or receptors. Such insights guide medicinal chemists in designing next-generation analogs with improved pharmacological profiles.

Collaborative efforts between academic institutions and pharmaceutical companies have been pivotal in advancing research on this compound. Open science initiatives have facilitated data sharing and interdisciplinary collaboration among researchers worldwide. This collaborative approach has led to faster breakthroughs in understanding the mechanisms of action of complex molecules like CAS No 383895-04-3. Publicly available crystal structures of protein-ligand complexes have provided valuable insights into how this compound interacts with biological targets at an atomic level.

The future prospects for CAS No 383895-04-3 include further preclinical investigations to validate its therapeutic potential across various disease models. If successful results are obtained from these studies, clinical trials could be initiated to evaluate its safety and efficacy in human patients. Regulatory agencies such as the FDA and EMA will scrutinize preclinical data meticulously before approving any new drug candidates derived from this class of compounds.

In conclusion,CAS No 383895-04-3 represents an exciting development in pharmaceutical chemistry due to its unique structural features and promising biological activity. Continued research efforts will be essential to fully elucidate its therapeutic potential while addressing any challenges related to synthesis scalability or formulation development。The combination of traditional organic synthesis techniques with cutting-edge computational methods ensures that discoveries like this one will continue shaping future advances in medicine。